Cas no 2411235-41-9 (4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride)

4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring a fused furopyrimidine core. This compound is of interest in medicinal chemistry and chemical biology due to its reactive sulfonyl fluoride moiety, which enables selective covalent modification of target proteins, particularly serine hydrolases and other nucleophilic residues. Its piperazine linker enhances solubility and provides a modular scaffold for further functionalization. The furopyrimidine group contributes to its potential as a kinase inhibitor or probe in proteomic studies. This reagent is valuable for developing irreversible inhibitors or activity-based probes, offering precise targeting and stability under physiological conditions. Its unique structure makes it suitable for exploratory research in drug discovery and biochemical tool development.
4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride structure
2411235-41-9 structure
Product Name:4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride
CAS No:2411235-41-9
MF:C10H13FN4O3S
MW:288.298623800278
CID:6367928
PubChem ID:154879692
Update Time:2025-05-28

4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride
    • EN300-26613941
    • Z3759296240
    • 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride
    • 2411235-41-9
    • 4-(5,6-Dihydrofuro[2,3-d]pyrimidin-4-yl)piperazine-1-sulfonyl fluoride
    • Inchi: 1S/C10H13FN4O3S/c11-19(16,17)15-4-2-14(3-5-15)9-8-1-6-18-10(8)13-7-12-9/h7H,1-6H2
    • InChI Key: JNDDWLTXACTXAQ-UHFFFAOYSA-N
    • SMILES: S(N1CCN(C2=C3C(=NC=N2)OCC3)CC1)(=O)(=O)F

Computed Properties

  • Exact Mass: 288.06923963g/mol
  • Monoisotopic Mass: 288.06923963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 84Ų

4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26613941-0.05g
4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride
2411235-41-9 95.0%
0.05g
$246.0 2025-03-20

Additional information on 4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride

Comprehensive Overview of 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride (CAS No. 2411235-41-9)

4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride (CAS No. 2411235-41-9) is a specialized sulfonyl fluoride derivative that has garnered significant attention in medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic molecules, featuring a furopyrimidine core linked to a piperazine scaffold. Its unique structure makes it a valuable intermediate for designing covalent inhibitors, particularly in targeting enzymes like proteases and kinases. Researchers are increasingly exploring its potential in fragment-based drug design due to its reactive sulfonyl fluoride group, which enables selective binding to active sites.

The growing interest in 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride aligns with the rising demand for covalent drug candidates in oncology and infectious diseases. Unlike traditional non-covalent inhibitors, covalent modifiers like this compound offer prolonged target engagement, a feature highly sought after in precision medicine. Recent studies highlight its utility in kinome profiling, where it aids in identifying novel binding pockets. Additionally, its furopyrimidine moiety contributes to enhanced solubility, addressing a common challenge in small-molecule drug development.

From a synthetic perspective, CAS No. 2411235-41-9 exemplifies advancements in click chemistry and bioorthogonal reactions. The sulfonyl fluoride group serves as a versatile handle for late-stage functionalization, enabling rapid diversification of lead compounds. This property is particularly relevant in high-throughput screening campaigns, where modularity is key. Furthermore, the compound’s stability under physiological conditions makes it a promising candidate for in vivo applications, bridging the gap between in vitro assays and clinical translation.

In the context of AI-driven drug discovery, 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride has emerged as a case study for machine learning-enabled SAR (structure-activity relationship) optimization. Computational models predict its compatibility with cysteine-targeting therapies, a hotspot in personalized oncology. The compound’s furopyrimidine core also aligns with trends in green chemistry, as it can be synthesized via catalytic methods minimizing waste. These attributes position it as a sustainable option for pharmaceutical manufacturing.

Beyond therapeutics, CAS No. 2411235-41-9 finds utility in chemical biology as a probe for studying enzyme mechanisms. Its sulfonyl fluoride group reacts selectively with nucleophilic residues, enabling activity-based protein profiling (ABPP). This application is pivotal in target deconvolution for complex diseases. Moreover, the compound’s fluorescence potential—when conjugated with imaging tags—supports diagnostic research, particularly in biomarker discovery.

As the scientific community pivots toward undruggable targets, 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride offers a template for tackling protein-protein interactions (PPIs). Its modular design allows for scaffold hopping, a strategy gaining traction in repurposing existing libraries. With patent landscapes evolving, this compound represents a strategic asset for IP-driven innovation in biotech and pharma sectors.

In summary, 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride (CAS No. 2411235-41-9) epitomizes the convergence of medicinal chemistry, computational biology, and sustainable synthesis. Its multifaceted applications—from covalent inhibitor design to diagnostic probes—underscore its relevance in modern research. As drug discovery paradigms shift, this compound will likely remain at the forefront of innovative therapeutics.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.